Cas no 59748-37-7 ([1,1'-Biphenyl]-4-carbonylchloride, 4'-pentyl-)

[1,1'-Biphenyl]-4-carbonylchloride, 4'-pentyl- structure
59748-37-7 structure
Product Name:[1,1'-Biphenyl]-4-carbonylchloride, 4'-pentyl-
CAS No:59748-37-7
MF:C18H19ClO
MW:286.795864343643
CID:369283
PubChem ID:108828
Update Time:2025-04-19

[1,1'-Biphenyl]-4-carbonylchloride, 4'-pentyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carbonylchloride, 4'-pentyl-
    • 4-(4-pentylphenyl)benzoyl chloride
    • p-Pentylbiphenyl-p'-carbonyl chloride
    • (1,1'-Biphenyl)-4-carbonyl chloride, 4'-pentyl-
    • 4'-Pentylbiphenyl-4-carbonyl chloride
    • 4'-n-pentyl-4-biphenylcarboxylic acid chloride
    • SCHEMBL11554077
    • [1,1'-Biphenyl]-4-carbonyl chloride, 4'-pentyl-
    • 59748-37-7
    • 4'-Pentyl-biphenyl-4-carbonyl chloride
    • [1,1'-Biphenyl]-4-carbonylchloride,4'-pentyl-
    • DTXSID3069358
    • Inchi: 1S/C18H19ClO/c1-2-3-4-5-14-6-8-15(9-7-14)16-10-12-17(13-11-16)18(19)20/h6-13H,2-5H2,1H3
    • InChI Key: PAXFBGZCRAEDBM-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=CC=1)C1C=CC(=CC=1)CCCCC)=O

Computed Properties

  • Exact Mass: 286.11257
  • Monoisotopic Mass: 286.1124429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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